Cas no 2227753-15-1 (tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2227753-15-1
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 6036763
• PubChem ID: 165979264
• Update Time: 2025-05-19

tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate
• EN300-1900017
• 2227753-15-1
• tert-butyl N-{2-[(1R)-1-aminoethyl]-5-(trifluoromethyl)phenyl}carbamate

• Inchi： 1S/C14H19F3N2O2/c1-8(18)10-6-5-9(14(15,16)17)7-11(10)19-12(20)21-13(2,3)4/h5-8H,18H2,1-4H3,(H,19,20)/t8-/m1/s1
• InChI Key： IACBNEXEJJWSGQ-MRVPVSSYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate

tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2227753-15-1, commonly referred to as tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a trifluoromethyl substituent. These features contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate in the development of novel therapeutic agents. The presence of the trifluoromethyl group enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the stereochemistry at the (1R) position plays a critical role in determining the compound's pharmacokinetic properties, as demonstrated in recent in vitro and in vivo studies.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of chiral catalysts has been particularly effective in controlling the stereochemistry of the product, ensuring the formation of the desired (1R) configuration.

In terms of applications, tert-butyl N-{2-(1R)-1-aminoethyl-5-(trifluoromethyl)phenyl}carbamate has shown potential in the field of oncology. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate key signaling pathways involved in tumor growth and metastasis has been extensively investigated.

The incorporation of the tert-butyl group into the molecule also imparts lipophilic properties, which are advantageous for improving drug permeability across biological membranes. This characteristic has led to its exploration in targeted drug delivery systems, where controlled release and enhanced bioavailability are critical factors.

In conclusion, CAS No. 2227753-15-1 represents a significant advancement in chemical synthesis and pharmacological research. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in the development of innovative therapeutic solutions. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact in various scientific domains.